Cas no 127188-36-7 (1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine)

1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine structure
127188-36-7 structure
Product Name:1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine
CAS No:127188-36-7
MF:C12H15N3O4
MW:265.265202760696
CID:2120209
Update Time:2023-08-04

1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-nitrophenoxycarbonyl)-4-methylpiperazine
    • (4-nitrophenyl) 4-methylpiperazine-1-carboxylate
    • XCUSQARGPKKONF-UHFFFAOYSA-N
    • 1-Piperazinecarboxylic acid, 4-methyl-, 4-nitrophenyl ester
    • 1-(4-Nitrophenoxycarbonyl)-4-methylpiperazine
    • Inchi: 1S/C12H15N3O4/c1-13-6-8-14(9-7-13)12(16)19-11-4-2-10(3-5-11)15(17)18/h2-5H,6-9H2,1H3
    • InChI Key: XCUSQARGPKKONF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(N1CCN(C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Topological Polar Surface Area: 78.6
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